Diacetamide

• IUPAC Name: N-acetylacetamide
• InChI: InChI=1S/C4H7NO2/c1-3(6)5-4(2)7/h1-2H3,(H,5,6,7)
• InChI Key: ZSBDPRIWBYHIAF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(=O)C
• Molecular Formula: C4H7NO2
• DSSTOX Substance ID: DTXSID10211549
• Molecular Weight: 101.10 g/mol
• CAS RN: 625-77-4

Description

Synthesis Analysis

Diacetamide's synthesis has been explored through the reactions of C-arylphosphorylated derivatives of 2,6-diaminopyridine and 1,3-diaminobenzene with acetic anhydride, resulting in new acylated products. The structures of synthesized diacetamides were confirmed using modern physicochemical methods, including a complex of 2D NMR experiments (Gibadullina et al., 2020).

Molecular Structure Analysis

The molecular structure of diacetamide has been studied extensively, revealing that the molecule can exist in different isomeric forms. X-ray diffraction and ab-initio calculations have provided insights into the structures of these isomers, including the E,Z (cis–trans) isomer, highlighting significant differences in bond lengths and intermolecular hydrogen bonding (Matias, Jeffrey, & Ruble, 1988).

Chemical Reactions and Properties

Diacetamide's chemical reactions and properties, including its role as a chelating anion with various cations, illustrate its versatility in chemical synthesis and coordination chemistry. The preparation and infrared spectra analysis have provided strong evidence for coordination through oxygen (Hinze & Groeneveld, 2010).

Physical Properties Analysis

The polymorphic transformation of diacetamide from its trans-trans solid form to its trans-cis form has been a subject of study, providing insights into its crystallographic systems and the energy profile of its reaction path. This transformation is indicative of its flexible physical properties and potential for various applications (Bayard, Decoret, Royer, Smeyers, & Rández, 1988).

Chemical Properties Analysis

Investigations into diacetamide's chemical properties, including studies on its conformational equilibria and vibrational spectra, have been conducted using ab initio molecular orbital studies. These studies have shed light on how solvent effects influence its conformational equilibria and vibrational spectra, demonstrating the compound's sensitivity to its chemical environment (Nandini & Sathyanarayana, 2004).

Scientific Research Applications

Hydrogen Bonding and Cooperative Phenomena

Diacetamide has been studied for its unique behavior in hydrogen bonding interactions, particularly in the context of three-center hydrogen bonding (H-bond) interactions. Research using diacetamide-X dimers (X=HCN, CH3OH) as model systems has revealed insights into the energetics and cooperative phenomena of these interactions. The findings suggest a negative cooperativity in three-center H-bonds compared to two-center ones, as evidenced by smaller calculated interaction energies per H bond, frequency shifts, intensity factors, bond lengths, and 1H nuclear magnetic resonance chemical shifts (R. Parra, Mako Furukawa, B. Gong, & X. Zeng, 2001).

Solvent Effects on Molecular Conformation

The influence of solvents on the conformational equilibria and vibrational spectra of diacetamide has been explored through ab initio molecular orbital studies. These studies have provided a detailed interpretation of the vibrational spectra of diacetamide, considering the solvent effects as investigated by the self-consistent reaction field (SCRF) theory. The research indicates that solvent polarity significantly impacts the conformational equilibria and vibrational spectra of diacetamide (G. Nandini & D. Sathyanarayana, 2004).

Detection of Dimer and Rotamer Concentrations

Infrared spectroscopy and density functional theory (DFT) calculations have been employed to study the relative concentrations of diacetamide's dimers and rotamers in various solvents. This research has identified the most stable isomers in different solvents and quantified the presence of dimer forms in specific conditions, contributing to the understanding of diacetamide's behavior in solution (Sedat Karabulut, H. Namli, & M. Mella, 2011).

Diacetamide-based Chemical Synthesis

New diacetamides based on C-arylphosphorylated derivatives have been synthesized, demonstrating diacetamide's role in chemical synthesis. These studies have identified new acylated products and detailed their structures through comprehensive physicochemical methods, highlighting diacetamide's versatility as a precursor in synthetic organic chemistry (E. Gibadullina et al., 2020).

Diacetamide as a Chelating Anion

Research on diacetamide's application as a chelating anion has led to the preparation of complexes with various cations. The study of these complexes through infrared spectra has provided strong evidence for coordination through oxygen, showcasing diacetamide's potential in forming novel coordination compounds (A. Hinze & W. Groeneveld, 2010).